Cas no 1260849-80-6 (N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine)

• Product Name: N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine
• CAS No: 1260849-80-6
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6483681
• PubChem ID: 129954826
• Update Time: 2025-10-28

N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine
• 2-Pyridinamine, N,N-dimethyl-3-(3-piperidinyl)-

• Inchi： 1S/C12H19N3/c1-15(2)12-11(6-4-8-14-12)10-5-3-7-13-9-10/h4,6,8,10,13H,3,5,7,9H2,1-2H3
• InChI Key： FQTORWXZEOZTOJ-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=CC=C1C1CCCNC1

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 315.3±42.0 °C(Predicted)
• pka: 9.54±0.10(Predicted)

Additional information on N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine

N,N-Dimethyl-3-(Piperidin-3-yl)pyridin-2-amine (CAS No. 1260849-80-6): A Comprehensive Overview

N,N-Dimethyl-3-(piperidin-3-yl)pyridin-2-amine (CAS No. 1260849-80-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPPA, is a member of the piperidine family and has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a tool in chemical biology.

The chemical structure of N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine is characterized by a pyridine ring substituted with a piperidine moiety and two methyl groups. This unique structural arrangement confers the compound with specific pharmacological properties, making it an attractive candidate for drug development. The compound's molecular formula is C₁₃H₁₉N₃, and its molecular weight is approximately 217.30 g/mol.

Recent studies have highlighted the potential of N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine in modulating various biological pathways. One of the key areas of interest is its role as a ligand for serotonin receptors, particularly the 5-HT₇ receptor. Research has shown that DMPPA can act as a selective agonist for this receptor, which is involved in regulating circadian rhythms, sleep-wake cycles, and mood disorders. This property makes it a promising candidate for the development of novel treatments for conditions such as insomnia and depression.

In addition to its potential as a therapeutic agent, N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine has also been explored for its utility in chemical biology. The compound's ability to selectively bind to specific receptors allows researchers to study the functional roles of these receptors in cellular processes. For instance, DMPPA has been used in assays to investigate the signaling pathways activated by the 5-HT₇ receptor, providing valuable insights into its mechanism of action.

The synthesis of N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine involves several well-established chemical reactions. One common synthetic route involves the condensation of 3-piperidinopyridine with dimethylamine, followed by appropriate purification steps to obtain the final product. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Clinical trials involving N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine are still in their early stages, but preliminary results are encouraging. Preclinical studies have demonstrated that DMPPA exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for a compound to progress through clinical trials and eventually be approved for therapeutic use.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine. Ongoing studies are focused on elucidating its long-term effects, potential side effects, and interactions with other drugs. Additionally, efforts are being made to develop more potent and selective analogs of DMPPA to enhance its therapeutic profile.

In conclusion, N,N-dimethyl-3-(piperidin-3-yl)pyridin-2-amine (CAS No. 1260849-80-6) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and pharmacological properties make it a valuable tool for both therapeutic applications and fundamental studies in chemical biology. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various neurological disorders.